N-(2-methoxyethyl)-2-{2-[(5-methyl-2-furyl)methylene]hydrazino}-2-oxoacetamide

• IUPAC Name: N-(2-methoxyethyl)-N'-[(E)-(5-methylfuran-2-yl)methylideneamino]oxamide
• InChI: InChI=1S/C11H15N3O4/c1-8-3-4-9(18-8)7-13-14-11(16)10(15)12-5-6-17-2/h3-4,7H,5-6H2,1-2H3,(H,12,15)(H,14,16)/b13-7+
• InChI Key: IDTNQPZXAZAZDA-NTUHNPAUSA-N
• Canonical SMILES: CC1=CC=C(O1)C=NNC(=O)C(=O)NCCOC
• Isomeric SMILES: CC1=CC=C(O1)/C=N/NC(=O)C(=O)NCCOC
• Molecular Formula: C11H15N3O4
• Molecular Weight: 253.25 g/mol

Description

N-(2-methoxyethyl)-2-{2-[(5-methyl-2-furyl)methylene]hydrazino}-2-oxoacetamide is a useful research compound. Its molecular formula is C11H15N3O4 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 253.10625597 g/mol and the complexity rating of the compound is 319. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

Synthetic Access and Compound Formation

Research has demonstrated innovative synthetic pathways involving N-(2-methoxyethyl)-2-{2-[(5-methyl-2-furyl)methylene]hydrazino}-2-oxoacetamide and related compounds. For instance, the synthesis of bis-α,β-unsaturated ketones, nicotinonitrile, 1,2-dihydropyridine-3-carbonitrile, and other derivatives from similar precursors showcases the chemical versatility and potential applications of these compounds in organic synthesis and pharmaceutical development (Altalbawy, 2013).

Catalytic Reactions and Mechanistic Studies

The compound's involvement in catalytic processes and its role in understanding reaction mechanisms have been highlighted. For example, studies on the reaction of chromium carbene complexes with acetylenes to produce furan and phenol derivatives elucidate the mechanistic pathways and potential synthetic applications of these processes (Mccallum et al., 1988).

Antimicrobial and Antimycobacterial Activities

Antimicrobial Evaluation

The antimicrobial properties of compounds synthesized from this compound have been investigated. For instance, novel bis-α,β-unsaturated ketones derived from similar compounds have shown significant antimicrobial activity, showcasing their potential in developing new antimicrobial agents (Altalbawy, 2013).